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Compound of Interest

Compound Name: Ammonium formate

Cat. No.: B103936

Introduction

Ammonium formate (NHsHCO3) is the ammonium salt of formic acid. It is a colorless,
hygroscopic, crystalline solid with a molecular weight of 63.06 g/mol .[1][2][3][4] This compound
serves as a versatile reagent in various chemical applications, from organic synthesis to
analytical chromatography. This technical guide provides an in-depth overview of the core
physicochemical properties of ammonium formate, its applications, and relevant experimental
contexts for researchers, scientists, and drug development professionals.

Physicochemical Properties

Ammonium formate is characterized by its high solubility in water, which increases
significantly with temperature.[1] It is also soluble in liquid ammonia and alcohol.[1][4] Key

gquantitative data are summarized in the table below.
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Property Value

Molecular Formula CHsNO2

Molecular Weight 63.06 g/mol [1][2][3][4]
CAS Number 540-69-2[1][2]

Melting Point 116-121 °C[1][2]
Density 1.280 g/cm3[1]

White monoclinic deliquescent crystals or

Appearance
granules[1]

Chemical Structure and Visualization

The chemical structure of ammonium formate consists of the ammonium cation (NH4*) and
the formate anion (HCOO™). The ionic bond between these two components defines its salt

characteristics.
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Caption: Chemical structure of Ammonium Formate.

Applications in Research and Development
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Ammonium formate is a widely utilized compound in various scientific domains:

» Organic Synthesis: It is a key reagent in the Leuckart reaction, a method for the reductive
amination of aldehydes and ketones.[1][2]

» Analytical Chemistry: Due to its volatility and buffering capacity at low pH (2.7-3.7), it is an
excellent buffer in High-Performance Liquid Chromatography (HPLC) and Liquid
Chromatography-Mass Spectrometry (LC/MS).[1]

o Catalysis: It is used in conjunction with palladium on carbon (Pd/C) for the reduction of
various functional groups.[1]

» Biochemistry: In biological studies, formate, the conjugate base of formic acid, is an
intermediate in normal metabolism and has been studied for its effects on mitochondrial
electron transport.[3]

Experimental Protocols: A Note on Methodologies

The effective use of ammonium formate in a laboratory setting requires adherence to specific
experimental protocols. For instance, in its application as a buffer for LC/MS, the concentration
of the ammonium formate solution must be precisely controlled to achieve optimal separation
and ionization. A typical starting concentration for an LC/MS mobile phase buffer is 10 mM.

Preparation of a 10 mM Ammonium Formate Buffer:

» Reagents and Equipment:

o

Ammonium formate (=99.0% purity)

o

Ultrapure water (18.2 MQ-cm)

[¢]

Formic acid (for pH adjustment)

[¢]

pH meter

Volumetric flask

o

o

Magnetic stirrer and stir bar
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e Procedure:

o Weigh out the required mass of ammonium formate to prepare the desired volume of a
10 mM solution (e.g., 0.06306 g for 100 mL).

o Dissolve the ammonium formate in approximately 80% of the final volume of ultrapure
water in a volumetric flask.

o Gently stir the solution until the solid is completely dissolved.

o Adjust the pH of the solution to the desired value (typically between 2.7 and 3.7 for
reverse-phase chromatography) by adding formic acid dropwise while monitoring with a
calibrated pH meter.

o Add ultrapure water to the final volume mark on the volumetric flask.

o Filter the buffer solution through a 0.22 um filter to remove any particulate matter before
use in an HPLC or LC/MS system.

Safety and Handling

Ammonium formate is a hygroscopic and stable compound.[1] However, it is incompatible
with strong acids and strong oxidizing agents.[1] Appropriate personal protective equipment
(PPE), including safety glasses and gloves, should be worn when handling the compound.
Store in a cool, dry place away from incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ammonium Formate: A Comprehensive Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103936#ammonium-formate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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